Cas no 499776-78-2 (Benzoxazole, 2-[[(3,5-dinitrophenyl)methyl]thio]-)

• Product Name: Benzoxazole, 2-[[(3,5-dinitrophenyl)methyl]thio]-
• CAS No: 499776-78-2
• MF: C₁₄H₉N₃O₅S
• MW: 331.303361654282
• CID: 1541963
• Update Time: 2024-08-23

Benzoxazole, 2-[[(3,5-dinitrophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-[[(3,5-dinitrophenyl)methyl]thio]-

• Inchi： 1S/C14H9N3O5S/c18-16(19)10-5-9(6-11(7-10)17(20)21)8-23-14-15-12-3-1-2-4-13(12)22-14/h1-7H,8H2
• InChI Key： UZXZHOKFIPNTRK-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N=C1SCC1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 331.02637

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 545.1±60.0 °C(Predicted)
• PSA: 112.31
• pka: 0.83±0.10(Predicted)